Cas no 1279219-43-0 (Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate)

Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate structure
1279219-43-0 structure
Product Name:Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate
CAS No:1279219-43-0
MF:C6H8ClN3O2
MW:189.599619865417
MDL:MFCD18783025
CID:3043008
PubChem ID:52897320
Update Time:2024-11-02

Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)-propanoate
    • Methyl3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate
    • STL146778
    • methyl 3-(5-chloro-2H-1,2,4-triazol-3-yl)propanoate
    • AKOS005747289
    • 1H-1,2,4-triazole-5-propanoic acid, 3-chloro-, methyl ester
    • CS-0318632
    • VS-11686
    • BBL032962
    • MFCD18783025
    • methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate
    • ALBB-015987
    • 1279219-43-0
    • QJYOJRKRRFXRCU-UHFFFAOYSA-N
    • Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate
    • MDL： MFCD18783025
    • Inchi： 1S/C6H8ClN3O2/c1-12-5(11)3-2-4-8-6(7)10-9-4/h2-3H2,1H3,(H,8,9,10)
    • InChI Key： QJYOJRKRRFXRCU-UHFFFAOYSA-N
    • SMILES： N1C(Cl)=NC(CCC(OC)=O)=N1

Computed Properties

  • Exact Mass: 189.0305042g/mol
  • Monoisotopic Mass: 189.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.9Ų

Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate Security Information

  • HazardClass：IRRITANT

Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate Pricemore >>

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abcr
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Methyl 3-(3-chloro-1H-1,2,4-triazol-5-yl)propanoate
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abcr
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